Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-bromo-4-fluoro-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C9H5BrFNO2S/c1-14-8(13)4-2-5(11)7-6(3-4)15-9(10)12-7/h2-3H,1H3
• InChI Key: SGWVZBCLQAXEJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C2C(=C1)SC(=N2)Br)F
• Molecular Formula: C9H5BrFNO2S
• Molecular Weight: 290.11 g/mol

Description

“Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate” is a chemical compound that is used as an intermediate for pharmaceuticals.

Synthesis Analysis

The synthesis of this compound involves the reaction of CuBr2 with t-BuONO in acetonitrile at 0 °C, followed by the addition of methyl 2-amino-4-fluorobenzo[d]thiazole-6-carboxylate. The reaction is stirred for 4 hours at room temperature before diluting with EtOAc and water. The layers are separated and the aqueous layer is extracted with EtOAc. The combined organic layers are dried and concentrated to give the title compound.

Molecular Structure Analysis

The molecular structure of “Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate” is represented by the InChI code 1S/C9H6BrFNO2S/c1-14-8(13)4-2-5(11)7-6(3-4)15-9(10)12-7/h2-3,15H,1H3.

Physical And Chemical Properties Analysis

“Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate” has a molecular weight of 290.11. It is a solid at room temperature. Its solubility is moderately soluble with a Log S (ESOL) of -4.07.

Scientific Research Applications

1. Synthesis and Characterization of Derivatives

Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate and its derivatives have been synthesized and characterized using various spectroscopic techniques. For instance, compounds similar to Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate, like ethyl-2-(2-(2-methylbenzylidene)hydrazinyl)thiazole-4-carboxylate, have been studied using 1H NMR, 13C NMR, FT-IR, UV–Vis, and X-ray diffraction techniques. These studies provide insight into the compounds' optimized geometry, nonlinear optical properties, and molecular orbitals, which are crucial for understanding their chemical behavior and potential applications (Haroon et al., 2019).

2. Antiviral Activity

A series of a-aminophosphonates containing 6-fluorobenzothiazole moiety derivatives, which are structurally related to Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate, were synthesized and evaluated for their antiviral activity. Some compounds demonstrated notable curative and protective activities against tobacco mosaic virus (TMV) and potato virus Y (PVY), suggesting potential applications in the development of new antiviral agents (Xie et al., 2017).

3. Fluorophore Development for Aluminium(III) Detection

Research has been conducted on fluorophores containing phenolic substituted thiazoline chromophore, similar to the thiazole component in Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate. These studies are aimed at developing selective Al3+ detectors, potentially useful for studying intracellular aluminum levels. The findings indicate that certain ligands show strong fluorescence when coordinated to Al3+, making them promising candidates for biological applications (Lambert et al., 2000).

4. Antimicrobial Activity

Compounds structurally related to Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate, such as (E)-1-(4-methyl-2-(alkylamino)thiazol-5-yl)-3-arylprop-2-en-1-ones, have been synthesized and evaluated for their antimicrobial activity. These compounds have shown potent activity against both Gram-positive and Gram-negative bacteria as well as fungi, suggesting their potential as antimicrobial agents (Liaras et al., 2011).

Safety and Hazards

“Methyl 2-bromo-4-fluorobenzo[d]thiazole-6-carboxylate” is associated with the hazard statements H302, H315, H319, and H335. The precautionary statements include P261, P305, P351, and P338.